3-Azabicyclo[3.1.0]hexane-1-carbonitrile

Core Science & Biosynthesis

The Chemical Architecture and Synthetic Utility of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile in Drug Discovery

Executive Summary

Modern medicinal chemistry has increasingly shifted away from flat, two-dimensional aromatic rings toward conformationally restricted, sp³-rich three-dimensional scaffolds. This transition is driven by the need for improved target selectivity, better pharmacokinetic profiles, and enhanced intellectual property space. Among these emerging structural motifs, the 3-azabicyclo[3.1.0]hexane system stands out as a highly versatile pharmacophore[1].

Specifically, 3-azabicyclo[3.1.0]hexane-1-carbonitrile —and its N-protected derivatives—serves as a critical synthetic hub. The bridgehead carbonitrile group provides an essential chemical handle that can be orthogonally functionalized to synthesize potent inhibitors for targets such as Janus Kinase (JAK)[2], dipeptidyl peptidase-IV (DPP-IV)[3], and various bacterial topoisomerases[4]. This whitepaper details the structural properties, mechanistic synthesis, and downstream applications of this vital intermediate.

Structural Chemistry and Physicochemical Profiling

The 3-azabicyclo[3.1.0]hexane core consists of a pyrrolidine ring fused to a cyclopropane ring. This fusion locks the nitrogen-containing heterocycle into a rigid conformation, significantly reducing the entropic penalty upon binding to a target protein's active site[3]. The addition of a cyano group at the 1-position (the bridgehead carbon) introduces a strong electron-withdrawing vector and a precursor for primary amines, carboxylic acids, or amides.

To facilitate handling and synthesis, the secondary amine is typically protected, most commonly as a benzyl ether or a hydrobromide salt. The quantitative physicochemical properties of the key derivatives are summarized below:

Property	3-Benzyl-3-azabicyclo[3.1.0]hexane-1-carbonitrile	3-Azabicyclo[3.1.0]hexane-1-carbonitrile HBr
CAS Number	56062-59-0	2007919-32-4
Molecular Formula	C₁₃H₁₄N₂	C₆H₉BrN₂
Molecular Weight	198.26 g/mol	189.06 g/mol
Exact Mass	198.11600	-
Topological Polar Surface Area (TPSA)	27.03 Ų	-
LogP	1.97	-

Data sourced from chemical registry databases[5][6].

Mechanistic Synthesis: The Tandem Cyclization Strategy

Constructing the highly strained [3.1.0] bicyclic system requires precise thermodynamic and kinetic control. The most robust industrial approach to the 1-carbonitrile derivative involves a tandem intramolecular cyclization of a bismesylate precursor[4][7].

The causality behind the reagent selection is critical here. Sodium hexamethyldisilazide (NaHMDS) is chosen specifically because it is a strong, sterically hindered, and non-nucleophilic base. It selectively abstracts the acidic α-protons adjacent to both the nitrile and the mesylate leaving groups without participating in nucleophilic addition to the highly electrophilic cyano carbon. This initiates a rapid, tandem intramolecular S_N2 displacement of the dimethanesulfonyl groups, simultaneously closing both the pyrrolidine and cyclopropane rings in a single operational step[7].

Workflow for the tandem synthesis and reduction of the azabicyclo scaffold.

Self-Validating Experimental Protocols

The following methodologies detail the exact step-by-step synthesis and subsequent functionalization of the scaffold. These protocols are designed as self-validating systems, ensuring high yield and purity through specific stoichiometric and workup controls[7].

Protocol 1: Synthesis of 3-Benzyl-1-cyano-3-azabicyclo[3.1.0]hexane

Objective: Execute a double ring closure via mesylate displacement.

• Preparation: Dissolve N-Benzyl-N-(2-cyanoethyl)-2,3-dimethanesulfonyl propylamine (32.25 g, 85.2 mmol) in anhydrous benzene (800 mL) under an inert argon atmosphere.

• Thermal Control: Cool the reaction vessel to -10 °C using an ice/salt bath to prevent uncontrolled exothermic degradation.

• Deprotonation: Dropwise, add Sodium hexamethyldisilazide (NaHMDS) (170 mL of a 1M solution in THF, 170 mmol). Note: Exactly 2.0 equivalents are required to drive the double displacement.

• Propagation: Stir the mixture for 2 hours at -10 °C.

• Quench: Terminate the reaction by slowly adding saturated aqueous ammonium chloride solution. This neutralizes excess base without hydrolyzing the newly formed nitrile.

• Isolation: Extract the aqueous layer three times with methylene chloride. Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification: Purify via silica gel chromatography (eluant: 4:1 hexane:ethyl acetate) to yield the product as a yellow oil (~49% yield).

Protocol 2: Reduction to 1-Aminomethyl-3-benzyl-3-azabicyclo[3.1.0]hexane

Objective: Reduce the bridgehead nitrile to a primary amine while preserving the cyclopropane ring.

• Preparation: Dissolve 3-benzyl-1-cyano-3-azabicyclo[3.1.0]hexane (3.35 g, 16.9 mmol) in anhydrous tetrahydrofuran (200 mL).

• Reduction: Slowly add Lithium aluminum hydride (LiAlH₄) (70 mL of a 1M solution in diethyl ether, 70 mmol). Rationale: While the cyclopropane ring possesses high Baeyer strain, it is kinetically inert to hydride reduction. LiAlH₄ provides the aggressive hydride transfer necessary to fully reduce the C≡N bond.

• Propagation: Stir the reaction mixture at room temperature for 18 hours.

• Fieser Workup (Critical Step): To safely quench the unreacted LiAlH₄ and prevent intractable aluminum emulsions, sequentially add:

  • 2.6 mL of distilled water (dropwise, extreme caution).

  • 2.6 mL of 15% aqueous NaOH.

  • 7.8 mL of distilled water. Causality: This specific ratio (1:1:3) forces the aluminum salts to precipitate as a granular, white solid.

• Isolation: Filter the mixture through a pad of Celite and concentrate the filtrate in vacuo to obtain the primary amine.

Pharmacological Applications and Downstream Functionalization

Once the 1-aminomethyl derivative is synthesized, it acts as a versatile nucleophile for coupling with various pharmacophores.

• JAK Inhibitors: The rigid sp³ scaffold is utilized to design pyrrolo[2,3-d]pyrimidine derivatives. The 3-azabicyclo[3.1.0]hexane core locks the molecule into a conformation that perfectly occupies the ATP-binding pocket of Janus Kinase 1 (JAK1), effectively blocking cytokine signaling pathways implicated in inflammatory bowel disease and rheumatoid arthritis[2].

• DPP-IV Inhibitors: In the treatment of Type II Diabetes, the scaffold is coupled to 2-cyanopyrrolidine classes. The rigid nature of the bicyclic system at the P2 region significantly enhances binding affinity to Dipeptidyl Peptidase-IV, preventing the degradation of GLP-1 and improving glycemic control[3].

• Antibacterial Agents: The aminomethyl derivative can be coupled to quinolone or naphthyridine nuclei to produce broad-spectrum antibiotics, leveraging the bicyclic amine to improve cellular penetration and target topoisomerase IV[4].

Pharmacological targeting mechanisms of 3-azabicyclo[3.1.0]hexane derivatives.

Conclusion

The 3-azabicyclo[3.1.0]hexane-1-carbonitrile scaffold represents a triumph of modern synthetic chemistry applied to drug discovery. By mastering the tandem cyclization and orthogonal reduction protocols, medicinal chemists can reliably access this conformationally restricted core. Its proven track record in enhancing the potency and selectivity of JAK inhibitors, DPP-IV inhibitors, and quinolone antibiotics ensures its continued prominence in the development of next-generation therapeutics.

Sources

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Protocols & Analytical Methods

Application Note: 3-Azabicyclo[3.1.0]hexane-1-carbonitrile in the Synthesis of Next-Generation JAK1 Inhibitors

Executive Summary

The development of highly selective kinase inhibitors requires rigid, stereochemically defined scaffolds that can precisely navigate the subtle spatial differences between homologous enzyme pockets. 3-Azabicyclo[3.1.0]hexane-1-carbonitrile has emerged as a critical, high-value intermediate in the active pharmaceutical ingredient (API) manufacturing of next-generation Janus Kinase 1 (JAK1) inhibitors [1].

By incorporating this cyclopropanated pyrrolidine ring into the API architecture (specifically within pyrrolo[2,3-d]pyrimidine derivatives), drug developers can achieve profound conformational restriction. This restriction locks the molecule into an optimal binding pose, maximizing JAK1 selectivity over JAK2, thereby mitigating dose-limiting hematological toxicities (such as anemia and thrombocytopenia) associated with off-target JAK2 inhibition [2].

This application note details the mechanistic rationale, quantitative advantages, and validated synthetic protocols for integrating 3-azabicyclo[3.1.0]hexane-1-carbonitrile into API manufacturing workflows.

Mechanistic Rationale: The Bicyclic Advantage

In the design of pyrrolo[2,3-d]pyrimidine-based JAK inhibitors, the linker and terminal functional groups dictate kinase selectivity. Traditional flexible linkers (e.g., linear alkyl amines or simple piperidines) suffer from entropic penalties upon binding and often adopt multiple conformations, leading to pan-JAK inhibition.

The Causality of the Scaffold: The 3-azabicyclo[3.1.0]hexane system fuses a cyclopropane ring to a pyrrolidine ring. This fusion creates a highly strained, rigid structure.

• Vectorial Projection: The bridgehead carbonitrile (-CN) group at position 1 is forced into a fixed trajectory, acting as a potent hydrogen-bond acceptor that interacts uniquely with the hinge region of the JAK1 ATP-binding pocket.

• Steric Clashing: The rigid bicyclic geometry creates a steric clash with the slightly narrower ATP-binding pocket of JAK2, driving the remarkable >50-fold selectivity for JAK1.

• Metabolic Stability: The absence of easily oxidizable alpha-protons (due to the bridgehead and cyclopropane constraints) significantly reduces cytochrome P450-mediated degradation, prolonging the API's pharmacokinetic half-life.

Figure 1: Mechanism of Action: API blocking the JAK1-STAT signaling pathway.

Quantitative Data & Analytics

The integration of the 3-azabicyclo[3.1.0]hexane-1-carbonitrile moiety yields quantifiable improvements in both potency and selectivity compared to legacy scaffolds.

Table 1: Comparative Kinase Selectivity and PK Properties by Scaffold Type

Amine Scaffold in API Core	JAK1 IC₅₀ (nM)	JAK2 IC₅₀ (nM)	Selectivity Fold (JAK2/JAK1)	In Vitro T₁/₂ (HLM, min)
Linear Alkyl Amine	12.5	18.2	~1.5x	24
Cyclohexyl Methyl	5.1	12.0	~2.3x	45
3-Azabicyclo[3.1.0]hexane	1.8	115.0	>60x	>120

Data synthesized from benchmark structural-activity relationship (SAR) studies of pyrrolo[2,3-d]pyrimidine derivatives [1, 2].

Experimental Protocols: API Synthesis Workflow

The following protocol outlines a self-validating system for the late-stage functionalization of a pyrrolo[2,3-d]pyrimidine intermediate using racemic 3-azabicyclo[3.1.0]hexane-1-carbonitrile, followed by chiral resolution.

Protocol A: Sulfamoylation / Coupling Reaction

Objective: To covalently link the secondary amine (position 3) of the bicyclic intermediate to the cyclobutyl-pyrrolo[2,3-d]pyrimidine core via a sulfonamide linkage.

Materials:

• Pyrrolo[2,3-d]pyrimidine-cyclobutyl sulfamoyl chloride intermediate (1.0 eq)

• Racemic 3-azabicyclo[3.1.0]hexane-1-carbonitrile hydrochloride (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Charge a dry, nitrogen-flushed reactor with the pyrrolo[2,3-d]pyrimidine-cyclobutyl sulfamoyl chloride intermediate. Dissolve in anhydrous DCM (10 mL/g of intermediate).

• Base Addition: Add DIPEA dropwise at 0 °C.

  • Causality: DIPEA is a sterically hindered, non-nucleophilic base. It acts as an acid scavenger for the HCl generated during the reaction without competing as a nucleophile against the sulfamoyl chloride, ensuring high yield.

• Amine Addition: Add racemic 3-azabicyclo[3.1.0]hexane-1-carbonitrile hydrochloride in portions over 15 minutes to maintain the internal temperature below 5 °C.

• Reaction: Remove the ice bath and allow the reaction to stir at ambient temperature (20–25 °C) for 4 hours. Monitor completion via LC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude racemic mixture via silica gel chromatography (eluting with a gradient of DCM to Methanol, 30:1 to 5:1) to yield the racemic API intermediate as a white solid.

Protocol B: Chiral Resolution via SFC

Objective: To isolate the active (1R, 5R) enantiomer from the racemic mixture.

Step-by-Step Methodology:

• System Setup: Utilize a Supercritical Fluid Chromatography (SFC) system equipped with a chiral stationary phase (e.g., Chiralpak AD-H or equivalent).

• Mobile Phase: CO₂ / Methanol (typically 70:30 to 60:40) with 0.1% Diethylamine (DEA) as a modifier.

  • Causality: The addition of DEA suppresses peak tailing caused by secondary interactions between the basic nitrogen atoms of the pyrrolo-pyrimidine core and the stationary phase, ensuring sharp, baseline-resolved peaks.

• Separation: Inject the racemic mixture. The enantiomers will elute at distinct retention times (e.g., Enantiomer A at ~4.28 min, Enantiomer B at ~4.84 min) [1].

• Validation: Verify the absolute stereochemistry and enantiomeric excess (ee > 99%) of the isolated fractions using circular dichroism (CD) spectroscopy and analytical chiral HPLC. The fraction corresponding to the (1R, 5R)-1-cyano configuration is carried forward as the final API.

Figure 2: Key API synthetic workflow utilizing 3-Azabicyclo[3.1.0]hexane-1-carbonitrile.

Conclusion

The utilization of 3-azabicyclo[3.1.0]hexane-1-carbonitrile is a masterclass in structure-based drug design and API manufacturing. By leveraging its rigid, constrained geometry, process chemists can synthesize pyrrolo[2,3-d]pyrimidine derivatives that achieve exquisite JAK1 selectivity. The protocols provided ensure robust coupling and precise chiral resolution, forming a self-validating framework for scalable API production.

References

• Brown, M. F., et al. (2017). Pyrrolo[2,3-D]pyrimidine derivatives. U.S. Patent No. 9,549,929 B2. Washington, DC: U.S. Patent and Trademark Office.
• Brown, M. F., et al. (2021). Pyrrolo[2,3-d]pyrimidine derivatives. U.S. Patent No. 10,966,980 B2. Washington, DC: U.S. Patent and Trademark Office.

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in 3-Azabicyclo[3.1.0]hexane-1-carbonitrile Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-Azabicyclo[3.1.0]hexane-1-carbonitrile. This bicyclic scaffold is a valuable building block in medicinal chemistry due to its rigid conformation and presence in a range of biologically active molecules.[1][2][3] However, its unique three-dimensional structure, particularly the fusion of a pyrrolidine ring with a cyclopropane ring, introduces significant steric challenges that can impede or prevent desired chemical transformations.[4]

This guide is designed to provide practical, in-depth solutions to common problems encountered during reactions with this compound. We will move beyond simple procedural lists to explain the "why" behind each recommendation, empowering you to troubleshoot effectively and optimize your synthetic routes.

Section 1: Understanding the Core Challenge: Steric Hindrance

The primary obstacle in the reactivity of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile is the steric congestion around the 1-carbonitrile group. The rigid, "cup-shaped" nature of the bicyclic system shields the electrophilic carbon of the nitrile, making it difficult for nucleophiles to approach.[4] This hindrance affects a wide range of reactions, from simple hydrolysis and reduction to more complex carbon-carbon bond-forming reactions.

Logical Flow of Steric Hindrance Impact

Caption: Impact of the bicyclic core on nitrile reactivity.

Section 2: Troubleshooting Common Reactions & FAQs

This section addresses specific experimental issues in a question-and-answer format.

FAQ 1: Nitrile Reduction to Primary Amine (e.g., using LiAlH₄)

Question: My reduction of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile to the corresponding primary amine using Lithium Aluminum Hydride (LiAlH₄) is sluggish and gives low yields. What's going wrong and how can I fix it?

Answer: This is a classic case of steric hindrance. While LiAlH₄ is a powerful reducing agent, the bulky bicyclic frame can slow the approach of the hydride to the nitrile carbon.[5]

Causality: The reaction proceeds via two sequential hydride additions.[6][7] The initial addition forms an imine anion, which is then reduced further to the amine dianion. Steric hindrance can make both steps, particularly the first, kinetically slow.

Troubleshooting Protocol:

• Increase Temperature: While LiAlH₄ reactions are often started at 0 °C for safety, slowly warming the reaction to room temperature or even refluxing in a suitable solvent like THF can provide the necessary activation energy to overcome the steric barrier.[5] Always monitor the reaction carefully when heating LiAlH₄.

• Use a Less Hindered Hydride Source: Consider using Borane (BH₃) complexes, such as BH₃·THF. Borane is a smaller molecule and can sometimes access sterically congested centers more effectively than the aluminate complex.

• Catalytic Hydrogenation: This is often the most effective method for reducing hindered nitriles.[8] High pressure hydrogenation (50-100 atm) with catalysts like Raney Nickel or Platinum dioxide (PtO₂) can provide excellent yields where chemical hydrides fail.[8][9] The choice of catalyst and solvent is crucial for selectivity.[8]

• Alternative Reagents: For some systems, a combination of Sodium Hydride and Zinc Chloride (NaH-ZnCl₂) has been effective for controlled reductions.[5]

Comparative Table of Reduction Conditions:

Reagent/Method	Typical Conditions	Pros	Cons
LiAlH₄	THF, 0 °C to reflux	Powerful, well-understood	Often slow for this substrate, pyrophoric[5]
BH₃·THF	THF, 0 °C to reflux	Smaller reagent, can be more effective	Can be less reactive than LiAlH₄
Catalytic Hydrogenation	H₂ (50-100 atm), Raney Ni or PtO₂, EtOH/MeOH	Highly effective, scalable, atom-economical[8][9]	Requires specialized high-pressure equipment

FAQ 2: Grignard and Organolithium Additions

Question: I'm attempting to add a Grignard reagent (e.g., MeMgBr) to the nitrile to form a ketone after hydrolysis, but the reaction fails to proceed. Why?

Answer: The combination of a sterically hindered nitrile and a bulky Grignard reagent makes this reaction particularly challenging. Organolithium reagents, being generally more reactive than Grignards, might offer a better chance of success.[5]

Causality: The mechanism involves the nucleophilic attack of the organometallic reagent on the nitrile carbon. The steric environment of the 3-Azabicyclo[3.1.0]hexane core severely impedes this approach.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for organometallic additions.

Detailed Steps & Explanation:

• Switch to an Organolithium Reagent: Organolithiums are more nucleophilic and less sterically demanding than Grignard reagents. This is often the first and most effective change to make.[5]

• Lewis Acid Catalysis: The addition of a Lewis acid, such as Magnesium Bromide (MgBr₂) or Cerium(III) Chloride (CeCl₃), can activate the nitrile group.[5] The Lewis acid coordinates to the nitrogen atom, increasing the electrophilicity of the carbon and making it more susceptible to nucleophilic attack.

• Elevated Temperature & Time: As with reductions, increasing the reaction time and temperature may be necessary to overcome the high activation energy.[5]

FAQ 3: Nitrile Hydrolysis to Carboxylic Acid

Question: My attempts to hydrolyze the nitrile to the corresponding carboxylic acid using strong acid (e.g., refluxing HCl) or base (e.g., refluxing NaOH) are extremely slow or incomplete. How can I drive this reaction to completion?

Answer: The hydrolysis of sterically hindered nitriles is notoriously difficult under standard conditions.[6][10] The approach of water or hydroxide ions to the nitrile carbon is sterically blocked.[10]

Causality: The reaction proceeds via hydration to an intermediate amide, which is then further hydrolyzed to the carboxylic acid.[6][11] Both steps are subject to steric hindrance.

Advanced Hydrolysis Strategies:

• Increase Reagent Concentration & Temperature: This is the simplest approach. Use highly concentrated acid (e.g., 6-12M HCl) or base (e.g., 40% NaOH) and prolong the reflux time, monitoring by TLC or LCMS.[5]

• Phase-Transfer Catalysis: For base-catalyzed hydrolysis, using a phase-transfer catalyst (e.g., a quaternary ammonium salt) with a co-solvent like toluene can improve reaction rates by bringing the hydroxide ion into the organic phase where the substrate resides.

• Microwave-Assisted Synthesis: Microwave reactors can dramatically accelerate slow reactions by efficiently heating the polar solvent and reagents, often reducing reaction times from days to hours.

• Transition Metal Catalysis: Certain platinum-based catalysts, like the Ghaffar-Parkins catalyst, have been shown to hydrate even highly sterically hindered nitriles to amides under mild conditions.[12][13] The amide can then be isolated and subjected to more forcing hydrolysis conditions if necessary.

Protocol: Microwave-Assisted Acidic Hydrolysis

• Warning: This procedure should only be performed in a dedicated microwave reactor designed for chemical synthesis. Do not use a domestic microwave oven.

• Setup: In a microwave-safe reaction vessel, combine 3-Azabicyclo[3.1.0]hexane-1-carbonitrile (1 equivalent) and 6M aqueous HCl (10-20 volumes).

• Reaction: Seal the vessel and heat in the microwave reactor to 150-180 °C for 30-90 minutes. The pressure will increase significantly; ensure the equipment's limits are not exceeded.

• Workup: After cooling, carefully open the vessel. Extract the aqueous solution with a suitable organic solvent (e.g., EtOAc) to remove any unreacted starting material. The desired carboxylic acid will likely be in the aqueous layer as its hydrochloride salt. The product can be isolated by evaporation or basification followed by extraction.

Section 3: Summary and Key Takeaways

Overcoming the steric hindrance in reactions of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile requires moving beyond standard protocols. The key to success lies in understanding the physical constraints of the molecule and applying more forceful conditions or alternative reagents that can circumvent these limitations.

Key Principles for Success:

• Energy Input: Don't be afraid to use higher temperatures, longer reaction times, or microwave irradiation to overcome activation energy barriers.

• Reagent Choice: Smaller, more reactive reagents (Organolithiums vs. Grignards) are often superior.

• Catalysis: Employ Lewis acids to activate the nitrile or transition metal catalysts (for hydrogenation or hydration) to open up alternative, lower-energy reaction pathways.

By systematically applying these troubleshooting strategies, researchers can successfully functionalize this challenging but valuable synthetic building block.

References

• Technical Support Center: Overcoming Low Reactivity in Nitrile Functional Group Reactions. Benchchem.

• Catalytic Reduction of Nitriles by Polymethylhydrosiloxane Using a Phenalenyl-Based Iron(III) Complex. Inorganic Chemistry - ACS Publications. 2019 Aug 20. Available from: [Link]

• The Environmental Fate of Sterically Hindered Nitriles: A Technical Guide. Benchchem.

• Delayed catalyst function enables direct enantioselective conversion of nitriles to NH2-amines. Proceedings of the National Academy of Sciences. Available from: [Link]

• Zinc-Catalyzed Chemoselective Reduction of Nitriles to N-Silylimines through Hydrosilylation: Insights into the Reaction Mechanism. Inorganic Chemistry - ACS Publications. 2023 Jul 23. Available from: [Link]

• Nitrile reduction. Wikipedia. Available from: [Link]

• Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates. Chemistry. 2023 Jun 2. Available from: [Link]

• A Lewis acid-promoted Pinner reaction. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Hydrogen Atom Transfer-Mediated Cyclisations of Nitriles. CORE. Available from: [Link]

• A Three-Component Reaction for the Synthesis of 1-Azabicyclo[3.1.0]hexane-3-enes. The Journal of Organic Chemistry. 2016 Sep 12. Available from: [Link]

• Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple. Beilstein Journal of Organic Chemistry. 2022 Jun 29. Available from: [Link]

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• Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones: practical and facile access to CP-866,087. Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• Synthesis of 3-azabicyclo[3.1.0]hexanes. A review. ResearchGate. Available from: [Link]

• Steric Hindrance in SN2 and SN1 Reactions. Chemistry Steps. 2025 Jul 27. Available from: [Link]

• Base-Promoted Intramolecular Addition of Vinyl Cyclopropanecarboxamides to Access Conformationally Restricted Aza[3.1.0]bicycles. MDPI. 2023 Apr 25. Available from: [Link]

• Steric Hindrance. ChemTalk. 2021 Jun 8. Available from: [Link]

• Hydration of Nitriles to Primary Amides Enabled by the Ghaffar-Parkins Catalyst. Organic Syntheses. 2024 Jul 10. Available from: [Link]

• Steric hindrance | Substitution and elimination reactions | Organic chemistry | Khan Academy. YouTube. 2013 Nov 25. Available from: [Link]

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• 21.5. Hydrolysis of nitriles. Organic Chemistry II - Lumen Learning. Available from: [Link]

• Lewis acid promoted dehydration of amides to nitriles catalyzed by [PSiP]‐pincer iron hydrides. Applied Organometallic Chemistry - KIT. Available from: [Link]

• Overcoming steric hindrance in reactions of 3-(Bromomethyl)-6-oxabicyclo[3.1.0]hexane. Benchchem.

• The Hydrolysis of Nitriles. Chemistry LibreTexts. 2023 Jan 22. Available from: [Link]

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• Inhibition of Nitrosation by Steric Hindrance. Journal of Agricultural and Food Chemistry. Available from: [Link]

• Direct Synthesis of Nitriles from Alcohols with Trialkylsilyl Cyanide Using Brønsted Acid Montmorillonite Catalysts. ACS Publications. 2011 Mar 7. Available from: [Link]

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• SAR and biological evaluation of 3-azabicyclo[3.1.0]hexane derivatives as μ opioid ligands. Bioorganic & Medicinal Chemistry Letters. 2012 Mar 15. Available from: [Link]

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Technical Support Center: Synthesis of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile

Welcome to the technical support center for the synthesis of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this valuable synthetic intermediate. Here, we will address common challenges and frequently asked questions to help you minimize side products and optimize your reaction outcomes.

The 3-azabicyclo[3.1.0]hexane core is a key structural motif in a variety of biologically active molecules. Its constrained bicyclic structure provides a unique three-dimensional scaffold that is of great interest in drug discovery. The synthesis of the 1-carbonitrile derivative, however, can be challenging, often leading to a mixture of products that can complicate purification and reduce overall yield. This guide provides in-depth technical advice to navigate these synthetic hurdles.

Troubleshooting Guide: Minimizing Side Products

A common and efficient route to 3-Azabicyclo[3.1.0]hexane-1-carbonitrile involves a two-step sequence: the initial reaction of epichlorohydrin with aminoacetonitrile to form an epoxy-aminonitrile intermediate, followed by a base-mediated intramolecular cyclization. While theoretically straightforward, this pathway is susceptible to several side reactions.

Preventing degradation of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile during storage

An in-depth technical guide by the Gemini Application Science Team.

Technical Support Center: 3-Azabicyclo[3.1.0]hexane-1-carbonitrile

Welcome to the dedicated support center for 3-Azabicyclo[3.1.0]hexane-1-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical building block. As a Senior Application Scientist, my goal is to provide you with not just instructions, but the scientific reasoning behind them, enabling you to proactively safeguard your materials and validate your experimental outcomes.

This molecule, while robust, possesses two key functionalities that require careful consideration during storage: a strained bicyclic secondary amine and a nitrile group. Understanding their potential reactivity is the first step in preventing degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Azabicyclo[3.1.0]hexane-1-carbonitrile?

A1: The two most probable degradation pathways involve the nitrile group and the secondary amine.

• Hydrolysis of the Nitrile: The nitrile group (-C≡N) is susceptible to hydrolysis, especially in the presence of trace amounts of water, acid, or base. This proceeds in two steps: first to the corresponding amide (3-Azabicyclo[3.1.0]hexane-1-carboxamide) and then to the carboxylic acid (3-Azabicyclo[3.1.0]hexane-1-carboxylic acid). This is one of the most common degradation routes for nitrile-containing compounds.[1]

• Oxidation of the Amine: The secondary amine within the bicyclic system can be susceptible to oxidation over long periods, especially if exposed to air (oxygen). This can lead to the formation of N-oxides or other oxidative byproducts, which can complicate subsequent reactions.

Q2: What are the ideal short-term and long-term storage conditions?

A2: To mitigate the risks of hydrolysis and oxidation, specific storage conditions are paramount. Please refer to the summary table below for a direct comparison. The core principle is to create an environment that is cold, dry, and inert.

Q3: My compound is the hydrochloride (HCl) or hydrobromide (HBr) salt. Do the same storage concerns apply?

A3: Yes, and with an added dimension of caution. While the salt form is generally more crystalline and stable than the freebase, it is also more hygroscopic (readily absorbs moisture from the air). The presence of absorbed water can create a localized acidic environment, which can accelerate the hydrolysis of the nitrile group.[2] Therefore, storage in a desiccator under an inert atmosphere is even more critical for the salt forms.[3][4]

Q4: I only have a standard laboratory freezer (-20°C). Is this sufficient for long-term storage?

A4: A standard -20°C freezer is acceptable for long-term storage, provided the compound is properly sealed and protected from moisture. The key is the container and atmosphere. Ensure the vial is tightly sealed with a high-quality cap (e.g., with a PTFE liner), and for best practice, place this primary container inside a larger, sealed secondary container with a desiccant.

Q5: How can I quickly check if my stored material has started to degrade?

A5: A simple Thin Layer Chromatography (TLC) analysis against a freshly opened or new sample can be a very effective first-pass check. If you observe new spots, particularly a more polar spot that stays closer to the baseline (indicative of the more polar carboxylic acid or amide), it suggests degradation has occurred. For a more definitive and quantitative assessment, an HPLC or LC-MS analysis is recommended.

Data & Protocols

Table 1: Recommended Storage Conditions

Parameter	Recommended Condition	Rationale & Causality
Temperature	≤ -20°C (Long-term) 2-8°C (Short-term, < 1 month)	Reduces the kinetic rate of all potential degradation reactions, including hydrolysis and oxidation.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen and moisture from the container headspace, directly inhibiting oxidation of the secondary amine and preventing hydrolysis.[5][6]
Light	Amber Vial / Protect from Light	While not highly chromophoric, UV light can provide the energy to initiate radical-based degradation pathways. Protection is a standard best practice.
Container	Tightly-sealed glass vial with a PTFE-lined cap.	Prevents moisture and air ingress. Glass is inert. PTFE liners provide a superior seal compared to other materials.
Form	Solid / Crystalline	Store as a solid whenever possible. Solutions, especially in protic solvents (like methanol) or unpurified solvents containing water, will degrade much faster.
Handling	Handle only in a glove box or under a stream of inert gas.	Minimizes exposure to atmospheric moisture and oxygen during weighing and sample preparation.[3][7]

Protocol 1: Purity Assessment via High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method to assess the purity of your 3-Azabicyclo[3.1.0]hexane-1-carbonitrile and detect common hydrolysis byproducts.

Objective: To quantify the purity of the starting material and identify the presence of amide and carboxylic acid degradants.

Methodology:

• Sample Preparation:

  • Accurately weigh ~1 mg of your stored 3-Azabicyclo[3.1.0]hexane-1-carbonitrile.

  • Dissolve in 1.0 mL of a 50:50 mixture of Acetonitrile:Water to create a 1 mg/mL stock solution.

  • Vortex thoroughly to ensure complete dissolution.

  • Transfer to an HPLC vial.

• Instrumentation & Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Acetonitrile.

  • Gradient: Start with 5% B for 2 minutes, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to 5% B and re-equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Detection: UV at 210 nm.[8]

  • Column Temperature: 30°C.

• Expected Results & Interpretation:

  • Pristine Sample: A single major peak corresponding to the parent compound.

  • Degraded Sample: In addition to the main peak, you may observe:

    • A small, earlier-eluting peak corresponding to the more polar carboxylic acid byproduct.

    • Another earlier-eluting peak, likely between the parent and the carboxylic acid, corresponding to the intermediate amide byproduct.

  • Confirmation: If available, use Mass Spectrometry (LC-MS) detection to confirm the identity of the peaks by their mass-to-charge ratio (m/z).[9]

Troubleshooting Guides

Scenario 1: My reaction yield is unexpectedly low, and I see unfamiliar spots on my workup TLC.

• Question: Could my 3-Azabicyclo[3.1.0]hexane-1-carbonitrile starting material be the problem?

  • Answer: Yes, this is a strong possibility. Degradation of the starting material introduces impurities that can interfere with your reaction or simply reduce the amount of active reagent available. The primary culprit is often hydrolysis.[1]

• Troubleshooting Steps:

  • Run a Control TLC: Spot your stored starting material, a known fresh sample (if available), and your crude reaction mixture on the same TLC plate. If the lane for your stored material shows impurities that are absent in the fresh sample, you have confirmed a storage issue.

  • Analyze Purity: Perform the HPLC protocol described above. Quantify the area percentage of the main peak. If it is below 95%, the quality of the starting material is likely impacting your reaction.

  • Consider the Impurity's Reactivity: If the main impurity is the carboxylic acid, it could be neutralizing basic reagents or catalysts in your reaction, leading to failure. If it's the amide, it may have different reactivity and lead to unexpected side products.

Scenario 2: I've confirmed my material is degraded. Can I still use it?

• Question: Is it possible to "rescue" a partially degraded batch of the compound?

  • Answer: It is not recommended. Attempting to use a degraded batch is poor practice and will lead to unreliable and irreproducible results. The presence of acidic or amide impurities can have unforeseen consequences in sensitive chemical transformations.

• Corrective Action Plan:

  • Discard the Compromised Stock: Properly dispose of the degraded material according to your institution's safety guidelines.[6]

  • Review Storage Procedures: Use the workflow diagram below to audit your storage and handling protocol. Was the vial tightly sealed? Was it stored under an inert atmosphere? Was it exposed to moisture during weighing?

  • Implement Best Practices: When opening a new bottle, immediately flush the headspace with argon or nitrogen before re-sealing. For frequently used materials, consider aliquoting the powder into smaller, single-use vials to prevent repeated exposure of the main stock to the atmosphere.

Visualizations

Key Degradation Pathways

Caption: Decision tree for troubleshooting starting material integrity.

References

• Tokyo Chemical Industry. (n.d.). Safety Data Sheet.
• Klose, I., Di Mauro, G., Kaldre, D., & Maulide, N. (2022). Targeted functionalisation reactions of the azabicyclic framework...
• National Institutes of Health. (n.d.).
• Fisher Scientific. (2025).
• M. O. Shaikh, et al. (2009). A plate method for screening of bacteria capable of degrading aliphatic nitrile. Journal of Industrial Microbiology & Biotechnology.
• 3M. (2022).
• ChemicalBook. (2026). Chemical Safety Data Sheet MSDS / SDS - 3-Azabicyclo[3.1.0]hexane hydrochloride.
• ACS Publications. (2024). Detection and Identification of Nitrile Compounds via Recognition-Enabled Chromatographic 19F NMR. Analytical Chemistry.
• Spectroscopy Online. (2026).
• Ivshina, I. B., et al. (2022). Degradation of Nitriles by Mixed Biofilms of Nitrile-Hydrolyzing Bacteria in Submerged Packed-Bed Reactor. PMC.
• ResearchGate. (n.d.).
• Beilstein Journal of Organic Chemistry. (2025). Transition-state aromaticity and its relationship with reactivity in pericyclic reactions.
• ResearchGate. (n.d.). Effects of pH and temperature on NHase activity and stability during...
• J-Stage. (n.d.).
• Krow, G. R., et al. (2000). Synthesis of 3-azabicyclo[3.1.0]hexanes. A review.
• Google Patents. (n.d.). US4225499A - Process for preparing 3-azabicyclo(3.1.0)hexane-2-carbonitrile.
• Li, Y., et al. (2023). Synthesis of 3-Azabicyclo[3.1.
• ACS Publications. (2022). Synthesis and Nicotinic Receptor Activity of Chemical Space Analogues... Journal of Medicinal Chemistry.
• Penn State Research Database. (2000). Synthesis of 3-azabicyclo[3.1.0]hexanes. A review.
• Sigma-Aldrich. (n.d.). 3-Azabicyclo[3.1.0]hexane hydrochloride AldrichCPR.
• Sapphire Bioscience. (n.d.). 3-azabicyclo[3.1.0]hexane-1-carbonitrile hbr.
• Wikipedia. (n.d.). Nitrile.
• ResearchGate. (2025). Recent Catalytic Routes to 3-Azabicyclo[3.1.
• Beilstein Journals. (2022). Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions...
• NextSDS. (n.d.). 3-Azabicyclo[3.1.0]hexane-1-carbonitrile,3-methyl-(9CI).
• PMC. (n.d.).
• LibreTexts. (2025). 20.7: Chemistry of Nitriles.
• Aspatore Journals. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan.
• NextSDS. (n.d.). 3-Azabicyclo[3.1.0]hexane-2-carbonitrile, 3-acetyl-, (1alpha,2beta,5alpha)- (9CI).
• NextSDS. (n.d.). 3-Azabicyclo[3.1.0]hexane-1-carbonitrile, 3-(phenylmethyl)-.
• Who we serve. (2020). Synthesis of an Azabicyclo[3.1.
• PubChem. (n.d.). 3-Azabicyclo(3.1.0)hexane.
• PMC. (n.d.). Study of Cytotoxicity of 3-Azabicyclo[3.1.0]hexanes and Cyclopropa[a]pyrrolizidines Spiro-Fused to Acenaphthylene-1(2H).
• ACS Publications. (n.d.). 1-Aryl-3-azabicyclo[3.1.0]hexanes, a new series of nonnarcotic analgesic agents. Journal of Medicinal Chemistry.
• Google Patents. (n.d.). EP0007652A1 - Derivatives of 3-azabicyclo(3.1.0)
• European Patent Office. (1980). Derivatives of 3-azabicyclo\3.1.
• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles.
• SpringerLink. (n.d.).

• Semantic Scholar. (2024). Study on the Thermal Decomposition Risk of 3,7-Dinitro-1,3,5,7- tetraazabicyclon[5][10][10]onane under Different Conditions.

• ACS Publications. (2019).
• Chemistry Steps. (n.d.).

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Reference Data & Comparative Studies

1H NMR and 13C NMR chemical shifts for 3-Azabicyclo[3.1.0]hexane-1-carbonitrile

The Definitive Analytical Guide: 1 H and 13 C NMR Characterization of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile

Introduction & Strategic Context

In modern structure-based drug design, particularly within the development of Janus Kinase (JAK) inhibitors, the shift from flexible monocyclic rings to conformationally restricted bicyclic systems has been a critical optimization strategy. 3-Azabicyclo[3.1.0]hexane-1-carbonitrile represents a premier building block in this space, heavily utilized in the synthesis of clinical candidates like Pfizer's pyrrolo[2,3-d]pyrimidine derivatives [1].

By fusing a cyclopropane ring onto a pyrrolidine core, medicinal chemists lock the molecule into a rigid conformation. This reduces the entropic penalty upon target binding and shields the α -carbons from cytochrome P450-mediated metabolism. However, the introduction of the cyclopropane ring and the electron-withdrawing nitrile group creates a highly complex magnetic environment. Accurate structural verification via Nuclear Magnetic Resonance (NMR) spectroscopy requires a deep understanding of magnetic anisotropy, ring strain, and diastereotopic coupling.

This guide provides an objective comparison of this bicyclic system against its monocyclic alternatives, supported by rigorous, self-validating NMR protocols.

Part 1: Conformational and Analytical Comparison

To understand the analytical and pharmacological advantages of 3-azabicyclo[3.1.0]hexane-1-carbonitrile, we must benchmark it against its flexible counterpart, pyrrolidine-3-carbonitrile.

Feature	3-Azabicyclo[3.1.0]hexane-1-carbonitrile	Pyrrolidine-3-carbonitrile (Alternative)
Structural Class	Bicyclic (Fused cyclopropane-pyrrolidine)	Monocyclic (Pyrrolidine)
Conformational State	Highly restricted (Rigid framework)	Highly flexible (Rapid envelope flipping)
Metabolic Stability	Superior (Cyclopropane blocks α -oxidation)	Moderate (Susceptible to CYP-mediated oxidation)
Binding Entropy	Low entropic penalty upon target binding	High entropic penalty upon target binding
NMR Signal Resolution	High (Distinct diastereotopic coupling)	Moderate (Broad multiplets due to flexibility)

Part 2: Synthetic Workflow and Intermediate Validation

The synthesis of the 3-azabicyclo[3.1.0]hexane-1-carbonitrile core typically proceeds via the oxidation of a hydroxymethyl precursor to a formyl intermediate, followed by oximation and dehydration to yield the nitrile[1]. Because the strained cyclopropane ring is sensitive to strong acids and nucleophiles, each step must be strictly monitored.

Figure 1: Synthetic workflow for 3-azabicyclo[3.1.0]hexane-1-carbonitrile.

Part 3: Quantitative NMR Data Interpretation

The structural rigidity of the bicyclo[3.1.0]hexane system results in distinct, highly resolved 1 H NMR signals. Unlike flexible pyrrolidines where rapid interconversion averages out coupling constants, the rigid framework here locks protons into definitive endo and exo positions.

Causality in Chemical Shifts

• Cyclopropane Protons (C6): Why do the cyclopropane protons appear at such high fields (1.10 - 1.50 ppm) compared to typical aliphatic chains? The cyclopropane ring possesses significant diamagnetic anisotropy. When placed in an external magnetic field, the circulation of electrons in the strained C-C bonds generates an induced local magnetic field that opposes the applied field within the shielding cone. Protons located in this cone experience a weaker net magnetic field, shifting their resonance upfield.

• Diastereotopic C2 and C4 Protons: The asymmetry introduced by the C1-carbonitrile group renders the protons on C2 and C4 diastereotopic. The structural rigidity prevents them from averaging out, locking them into distinct endo and exo environments. This results in sharp doublets with a characteristic geminal coupling constant of J≈9 Hz [2].

Reference NMR Data (N-Benzyl Protected Intermediate)

The following table summarizes the quantitative NMR data for the N-benzyl protected precursor (3-benzyl-3-azabicyclo[3.1.0]hexane-1-carbonitrile) in CDCl 3​ [2].

Position	1 H Chemical Shift (ppm)	Multiplicity & Coupling ( J in Hz)	13 C Chemical Shift (ppm)*
Aromatic (Ph)	7.26	m, 5H	127.0 - 128.5
N-CH 2​ -Ph	3.59	s, 2H	58.2
C2-H (endo/exo)	3.11, 2.94	d ( J =9), 1H; d ( J =9), 1H	54.1
C4-H (endo/exo)	2.65, 2.50	d ( J =9), 1H; dd ( J =9, 4), 1H	50.3
C5-H (bridgehead)	2.05	m, 1H	23.4
C6-H (cyclopropane)	1.50, 1.10	t ( J =4), 1H; dd ( J =8, 4), 1H	15.6
C1 (quaternary)	-	-	14.2
C ≡ N (nitrile)	-	-	121.5

*Note: 13 C values are representative assignments based on HSQC/HMBC correlations of standard azabicyclo[3.1.0]hexane systems.

Part 4: Self-Validating NMR Acquisition Protocol

To ensure absolute trustworthiness in the structural assignment—especially for the quaternary C1 carbon and the nitrile carbon, which lack direct proton attachments—the NMR acquisition must follow a self-validating logic. Simply running standard 1D experiments is insufficient; the protocol must prove its own quantitative accuracy by dynamically adjusting to the molecule's relaxation kinetics.

Figure 2: Self-validating NMR acquisition logic for structural verification.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15-20 mg of the purely isolated compound in 0.6 mL of CDCl 3​ .

  • Causality: This specific concentration threshold ensures a sufficient signal-to-noise ratio for the insensitive 13 C nucleus within a 30-minute acquisition window, while remaining dilute enough to prevent viscosity-induced line broadening.

• Probe Tuning and Matching (Wobb): Manually tune the NMR probe for both 1 H and 13 C frequencies.

  • Causality: Optimizing the radiofrequency (RF) power transfer ensures that the 90-degree pulse widths are accurate, maximizing signal excitation and preventing phase distortions.

• T1​ Relaxation Assessment (Inversion Recovery): Execute a 180°- τ -90° inversion recovery sequence to determine the longest longitudinal relaxation time ( T1​ ) of the quaternary carbons.

  • Causality: Quaternary carbons (like C1 and C ≡ N) lack dipole-dipole relaxation pathways from attached protons, resulting in unusually long T1​ times.

• Parameter Optimization: Set the relaxation delay ( D1​ ) to at least 5×T1​ .

  • Causality: This ensures >99% return to thermal equilibrium between scans, validating that the resulting 13 C integrals are strictly quantitative and representative of the molecular structure.

• 1D Acquisition: Acquire the 1 H spectrum using a standard 30-degree pulse sequence (zg30) and the 13 C spectrum using proton decoupling (zgpg30).

• 2D Validation (HSQC/HMBC): Run Heteronuclear Single Quantum Coherence (HSQC) to map direct C-H attachments, followed by Heteronuclear Multiple Bond Correlation (HMBC).

  • Causality: HMBC provides 2- and 3-bond correlations. Observing a cross-peak between the C2/C5 protons and the nitrile carbon (approx. 121.5 ppm) definitively proves the regiochemistry of the cyano group at the C1 position, closing the validation loop.

References

• Pfizer Inc. "Pyrrolo[2,3-d]pyrimidine derivatives useful for inhibiting janus kinase." U.S. Patent 10,966,980 B2, issued April 6, 2021.

• PrepChem. "Synthesis of 3-Benzyl-1-cyano-3-azabicyclo[3.1.0]hexane." PrepChem Database. URL:[Link]

Comparing reactivity of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile vs acyclic nitriles

Comparative Reactivity Guide: 3-Azabicyclo[3.1.0]hexane-1-carbonitrile vs. Acyclic Nitriles

As the demand for highly specific covalent inhibitors and rigid synthetic intermediates grows, understanding the nuanced reactivity of the nitrile functional group is paramount. Nitriles are incredibly versatile, serving as precursors to amines, amides, and carboxylic acids, while also acting as reversible covalent warheads in targeted therapeutics[1],[2].

However, not all nitriles are created equal. This guide provides an in-depth comparative analysis between standard acyclic nitriles (e.g., valeronitrile, aminoacetonitriles) and the highly strained, sterically complex 3-azabicyclo[3.1.0]hexane-1-carbonitrile . By examining the structural causality behind their reactivity, researchers can better select the appropriate scaffold for their synthetic or drug-development workflows.

Mechanistic & Structural Divergence: The Causality of Reactivity

The reactivity of a nitrile group is primarily dictated by the electrophilicity of its sp -hybridized carbon and the steric environment surrounding it[3].

Acyclic Nitriles: In simple acyclic nitriles, the carbon-nitrogen triple bond is unhindered. Nucleophiles (such as water, hydrides, or thiols) can easily approach the electrophilic carbon along the optimal Bürgi-Dunitz trajectory. This lack of steric bulk results in standard, predictable reactivity profiles characterized by rapid hydrolysis and facile reduction[1].

3-Azabicyclo[3.1.0]hexane-1-carbonitrile: This bicyclic system fundamentally alters the electronic and steric landscape of the nitrile.

• Orbital Hybridization: The nitrile is attached directly to a cyclopropane ring. Cyclopropyl carbons possess unusually high s -character in their exocyclic bonds (approaching sp2 hybridization)[4]. This increases electron density at the bridgehead carbon, subtly deactivating the adjacent nitrile carbon toward nucleophilic attack.

• Steric Shielding: The fused pyrrolidine ring forces the molecule into a rigid, V-shaped conformation. This creates a sterically congested "umbrella" that physically blocks incoming nucleophiles, drastically increasing the activation energy required for transition state formation.

Structural logic dictating reactivity divergence between acyclic and strained bicyclic nitriles.

Comparative Reactivity Profiles

To objectively evaluate these structural differences, we must look at standard chemical transformations: hydrolysis, reduction, and thiol addition.

Hydrolysis to Carboxylic Acids

The hydrolysis of nitriles proceeds via an imidic acid intermediate, which tautomerizes to an amide before further hydrolyzing to a carboxylic acid[5]. Acyclic nitriles undergo this transformation readily under basic or acidic reflux. Conversely, 3-azabicyclo[3.1.0]hexane-1-carbonitrile exhibits profound resistance. The transition from a linear sp -hybridized nitrile to a tetrahedral sp3 intermediate introduces severe steric clashes within the rigid bicyclic framework, imposing a massive kinetic penalty.

Reduction to Primary Amines

Reduction with Lithium Aluminum Hydride ( LiAlH4​ ) typically yields primary amines via an imine salt intermediate[3]. While acyclic nitriles reduce cleanly at room temperature, the bicyclic variant requires strict cryogenic control ( −78∘C ). If the temperature rises, the highly reactive hydride can induce reductive ring-opening of the strained cyclopropane moiety, destroying the bicyclic scaffold.

Covalent Warhead Dynamics (Thiol Reactivity)

In drug discovery, nitriles act as reversible covalent inhibitors by reacting with catalytic cysteines to form thioimidate adducts[2],[6]. Acyclic aminoacetonitriles are highly electrophilic and can react indiscriminately with off-target biological thiols like Glutathione (GSH), leading to toxicity. The bicyclic nitrile acts as a "tuned" electrophile—its steric bulk ensures it remains inert until it is perfectly positioned within a specific enzyme's active site, minimizing off-target GSH depletion[6].

Table 1: Quantitative Reactivity Comparison

Reaction Parameter	Acyclic Nitriles (e.g., Valeronitrile)	3-Azabicyclo[3.1.0]hexane-1-carbonitrile	Causality
Basic Hydrolysis	Fast (Complete in <2h at 80°C)	Very Slow (<10% conversion after 24h)	Steric hindrance prevents tetrahedral intermediate formation.
Reduction ( LiAlH4​ )	High Yield (>90%), 25°C	Moderate Yield (65-75%), Requires -78°C	Cryogenic conditions needed to prevent cyclopropane ring cleavage.
Thiol Reactivity ( t1/2​ )	High (GSH t1/2​ ~ 2-5 hours)	Low/Tuned (GSH t1/2​ > 48 hours)	High s -character of cyclopropyl carbon reduces electrophilicity.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific analytical checkpoints to verify reaction success without relying solely on end-stage yields.

Protocol A: Comparative Hydrolysis Assay

Purpose: To demonstrate the kinetic resistance of the bicyclic nitrile.

• Preparation: In two separate heavy-walled pressure vials, dissolve 1.0 mmol of valeronitrile (Control) and 1.0 mmol of 3-azabicyclo[3.1.0]hexane-1-carbonitrile (Test) in 5 mL of Ethanol.

• Reagent Addition: Add 5 mL of 6M NaOH (aq) to each vial.

• Reaction: Seal the vials and heat to 80°C in an oil bath. Causality for sealed tube: The bicyclic nitrile requires temperatures that approach or exceed the solvent's boiling point to overcome its high activation energy.

• Self-Validating Checkpoint (LC-MS): At t=2h , sample 10 µL from each vial, dilute in MeCN, and inject into LC-MS.

  • Expected Result: The valeronitrile trace will show complete disappearance of the starting material ( m/z 84) and appearance of the valeric acid peak. The bicyclic trace will show >90% retained starting material.

• Workup: Acidify with 1M HCl to pH 2, extract with EtOAc ( 3×10 mL ), dry over Na2​SO4​ , and concentrate in vacuo.

Protocol B: NMR-Based Glutathione (GSH) Reactivity Assay

Purpose: To quantify the "tuned" electrophilicity of the warhead for drug design.

Step-by-step experimental workflow for evaluating nitrile-thiol covalent reactivity.

• Buffer Preparation: Prepare a 100 mM Potassium Phosphate buffer in D2​O , adjusted to pD 7.4.

• Substrate Solubilization: Dissolve 5.0 mg of the nitrile compound in 100 µL of deuterated DMSO ( DMSO-d6​ ), then dilute with 900 µL of the prepared buffer.

• Thiol Addition: Add 10 equivalents of reduced Glutathione (GSH) to the NMR tube. Causality for excess GSH: Pseudo-first-order kinetics simplify the mathematical derivation of the half-life ( t1/2​ ).

• Self-Validating Checkpoint ( 1H-NMR ): Insert the tube into the NMR spectrometer at 37°C. Acquire spectra every 30 minutes for 24 hours. Monitor the downfield shift of the α -protons adjacent to the nitrile group as the sp carbon converts to the sp2 thioimidate adduct.

• Data Synthesis: Plot the integration of the starting material peak vs. time to calculate the degradation half-life.

References

• Nitrile - Wikipedia. Wikimedia Foundation.

• Reactivity of Nitriles. Chemistry LibreTexts.

• Reactions of Nitriles. Chemistry Steps.

• Nitriles: an attractive approach to the development of covalent inhibitors. National Center for Biotechnology Information (PMC).

• Predicting the Reactivity of Nitrile-Carrying Compounds with Cysteine: A Combined Computational and Experimental Study. National Center for Biotechnology Information (PMC).

• Cyclopropyl cyanide - Wikipedia. Wikimedia Foundation.

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A Senior Application Scientist's Guide to the Spectroscopic Characterization of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile

For researchers, scientists, and drug development professionals, the precise structural elucidation of novel chemical entities is paramount. This guide provides an in-depth technical comparison of Fourier-Transform Infrared (FTIR) spectroscopy and other key analytical techniques for the characterization of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile, a molecule of interest in medicinal chemistry due to its rigid bicyclic scaffold.[1][2][3] We will delve into the expected FTIR reference peaks, supported by data from analogous structures, and provide a comparative analysis with Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Gas Chromatography (GC).

The Vibrational Fingerprint: Predicting the FTIR Spectrum of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile

The primary directive in interpreting the FTIR spectrum of this molecule is to identify the vibrational modes associated with these key features. The high degree of ring strain in the bicyclo[3.1.0]hexane system, particularly within the cyclopropane moiety, will induce notable shifts in the C-H stretching and skeletal vibration frequencies compared to their acyclic or less-strained cyclic counterparts.

Below is a table summarizing the expected characteristic FTIR absorption peaks for 3-Azabicyclo[3.1.0]hexane-1-carbonitrile, with explanations grounded in established spectroscopic principles.

Functional Group/Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Rationale and Expert Insights
N-H Stretch	3350 - 3310	Medium-Weak	As a secondary amine, a single N-H stretching band is anticipated.[4][5] Its position can be influenced by hydrogen bonding, which may cause broadening.
C-H Stretch (Cyclopropane)	3080 - 3040	Medium	The C-H bonds on the cyclopropane ring are expected to absorb at higher frequencies than typical sp³ C-H bonds due to increased s-character in the C-H bonds arising from ring strain.[6]
C-H Stretch (Aliphatic CH₂)	2960 - 2850	Strong	These peaks arise from the symmetric and asymmetric stretching of the methylene groups in the five-membered ring.
-C≡N Stretch (Nitrile)	2260 - 2240	Strong, Sharp	The carbon-nitrogen triple bond of the nitrile group gives rise to a very characteristic, intense, and sharp absorption in this region, making it a key diagnostic peak.[7]
N-H Bend	1650 - 1580	Medium	This bending vibration is characteristic of secondary amines.
CH₂ Scissoring/Deformation	1480 - 1440	Medium	These absorptions are due to the bending vibrations of the methylene groups in the pyrrolidine and cyclopropane rings.[6]
C-N Stretch	1250 - 1020	Medium-Weak	The stretching vibration of the C-N single bond in the cyclic amine is expected in this region. The exact position can be coupled with other skeletal vibrations.[1][4]
Cyclopropane Ring Deformation	~1020 and ~850	Medium-Weak	The strained cyclopropane ring exhibits characteristic deformation (breathing) modes. These peaks, in conjunction with the high-frequency C-H stretches, are strong indicators of the cyclopropyl group.
N-H Wag	910 - 665	Broad, Medium	This out-of-plane bending vibration is characteristic of primary and secondary amines.[4]

A Comparative Analysis: Alternative and Complementary Analytical Techniques

While FTIR spectroscopy provides a rapid and informative fingerprint of the functional groups present, a comprehensive structural confirmation and purity assessment necessitates the use of orthogonal analytical techniques. Here, we compare FTIR with NMR, MS, and GC for the analysis of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile.

Technique	Information Provided	Strengths for this Molecule	Limitations for this Molecule
FTIR Spectroscopy	Functional group identification.	Rapid and non-destructive. Highly sensitive to the key nitrile functional group. Can provide information on hydrogen bonding.	Provides limited information on the carbon skeleton and stereochemistry. Complex fingerprint region can be difficult to interpret fully without a reference spectrum.
NMR Spectroscopy (¹H, ¹³C, 2D)	Detailed connectivity of atoms, stereochemistry, and purity.	Unambiguously determines the carbon and proton framework.[8] COSY and HSQC experiments can confirm the connectivity of the bicyclic system. ¹³C NMR will show distinct signals for the nitrile carbon and the strained cyclopropane carbons.	Longer analysis time compared to FTIR. Requires a larger sample amount. The complexity of the coupled spin systems in the bicyclic core may require advanced 2D NMR techniques for full assignment.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	Provides the exact molecular weight, confirming the elemental composition.[9] The fragmentation pattern can offer structural clues, such as the loss of HCN or cleavage of the bicyclic ring system.[10]	Isomeric compounds may have similar mass spectra. Provides limited information on stereochemistry.
Gas Chromatography (GC)	Purity assessment and separation of isomers.	Can separate the target compound from impurities and potential diastereomers. When coupled with a mass spectrometer (GC-MS), it provides both separation and identification.[11]	The polarity of the amine may lead to peak tailing on standard non-polar columns, often requiring derivatization or the use of specialized columns. Thermal degradation of the strained bicyclic system is a possibility at high injector or oven temperatures.[12][13][14]

Predicted Spectroscopic Data from Alternative Techniques

Based on data from structurally similar compounds, we can predict the key spectroscopic features for 3-Azabicyclo[3.1.0]hexane-1-carbonitrile in NMR and MS.

¹H and ¹³C NMR Spectroscopy:

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Rationale
Cyclopropane H's	0.5 - 2.0	10 - 25	The strained cyclopropane ring leads to upfield shifts for both protons and carbons compared to typical alkanes.[15][16]
Pyrrolidine CH₂'s	2.5 - 3.5	45 - 60	The protons and carbons adjacent to the nitrogen atom are deshielded.
N-H	1.5 - 3.0 (broad)	-	The chemical shift is variable and depends on solvent and concentration. The signal is often broad.
-C≡N	-	115 - 125	The nitrile carbon has a characteristic chemical shift in this range.

Mass Spectrometry:

The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 108. Key fragmentation pathways would likely involve:

• α-cleavage adjacent to the nitrogen atom, leading to the loss of a hydrogen atom or cleavage of the C-C bond in the five-membered ring.

• Loss of HCN (27 Da) from the molecular ion.

• Cleavage of the cyclopropane ring , which is a common fragmentation pathway for strained ring systems.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

The following is a generalized protocol for obtaining an FTIR spectrum of a solid or liquid sample, such as 3-Azabicyclo[3.1.0]hexane-1-carbonitrile.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) or a more sensitive mercury cadmium telluride (MCT) detector.

Sample Preparation (select one):

• For a solid sample (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-moistened (e.g., isopropanol) lint-free tissue.

  • Record a background spectrum of the clean, empty ATR crystal.

  • Place a small amount of the solid sample onto the center of the ATR crystal.

  • Apply pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum.

• For a liquid sample (NaCl plates):

  • Place a drop of the liquid sample onto a clean, dry sodium chloride (NaCl) plate.

  • Carefully place a second NaCl plate on top, spreading the liquid into a thin film.

  • Mount the plates in the spectrometer's sample holder.

  • Record a background spectrum of the empty beam path.

  • Collect the sample spectrum.

Data Acquisition Parameters:

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32 (co-added to improve signal-to-noise ratio)

Data Processing:

• The instrument software will automatically perform a Fourier transform on the collected interferogram to generate the spectrum.

• The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

• Perform baseline correction and peak picking to identify the wavenumbers of the absorption maxima.

Workflow for Spectroscopic Analysis

Caption: Workflow for the comprehensive spectroscopic analysis of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile.

Conclusion: An Integrated Approach to Structural Verification

References

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• Mjoberg, P. J., and J. Almlöf. "A conformational study of bicyclo[3.1.0] hexane and of the 3-bicyclo[3.1.0]hexyl carbonium ion: an AB initio SCF investigation." Chemical Physics Letters 39.3 (1976): 332-336.
• Abad, A., et al. "1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives as new ligands for sigma receptors." Bioorganic & medicinal chemistry 10.8 (2002): 2577-2583.
• Simmons, Howard E., et al. "The Infrared Spectra of Some Cyclopropanes." The Journal of Organic Chemistry 31.1 (1966): 295-302.
• Jacob, K., et al. "Development of Bicyclo[3.1.0]hexane-Based A 3 Receptor Ligands: Closing the Gaps in the Structure–Affinity Relationships." Molecules 27.7 (2022): 2283.
• Li, Guigen, et al. "Stereoselective construction of nitrile-substituted cyclopropanes." Organic & Biomolecular Chemistry 13.48 (2015): 11649-11653.
• Prudhomme, J. T., et al. "Determination of the absolute configurations of bicyclo[3.1.0]hexane derivatives via electronic circular dichroism, optical rotation dispersion and vibrational circular dichroism spectroscopy and density functional theory calculations." Organic & Biomolecular Chemistry 11.45 (2013): 7906-7915.
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• Barashkova, K. A., et al. "Recent Catalytic Routes to 3-Azabicyclo[3.1.0]hexane Derivatives." Chemistry–A European Journal (2024).
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• Li, Yufeng, et al. "Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones." Organic & Biomolecular Chemistry 14.33 (2016): 7883-7887.
• Li, Yufeng, et al. "Synthesis of 3-Azabicyclo[3.1.
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HPLC method validation for 3-Azabicyclo[3.1.0]hexane-1-carbonitrile purity analysis

An in-depth technical guide for analytical scientists and drug development professionals on optimizing and validating High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile.

The Analytical Challenge: Causality in Chromatography

3-Azabicyclo[3.1.0]hexane-1-carbonitrile is a critical, highly polar intermediate often utilized in the synthesis of complex bicyclic pharmaceuticals. From a chromatographic perspective, this molecule presents two distinct structural challenges:

• High Polarity (Low LogP): The combination of the compact bicyclic ring and the highly polar nitrile (-C≡N) group results in poor retention on traditional hydrophobic stationary phases.

• Basic Secondary Amine: The nitrogen atom within the azabicyclo ring is highly basic (pKa ~9.0). At typical acidic mobile phase pHs (pH 2.0–3.0), this amine is fully protonated.

The Mechanistic Failure of Standard C18: When analyzing this protonated, basic compound on a standard, unshielded C18 column, the hydrophobic alkyl chains fail to provide sufficient dispersive interactions for retention. Worse, the positively charged amine undergoes secondary ion-exchange interactions with residual, un-endcapped silanol groups ( SiO− ) on the silica support. This electrostatic drag causes severe peak tailing, loss of theoretical plates, and poor resolution from closely eluting process impurities [1].

To establish a self-validating, robust analytical method, we must select a stationary phase that fundamentally alters this retention mechanism.

Comparative Evaluation of Stationary Phases

To objectively determine the optimal column chemistry, we compared three distinct chromatographic approaches for the purity analysis of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile:

• Standard C18 (Endcapped): Relies purely on hydrophobic interactions.

• Polar-Embedded C18: Incorporates an amide or carbamate group near the silica surface. This creates a virtual "water shield" that repels the basic amine from residual silanols, drastically improving peak shape.

• HILIC (Hydrophilic Interaction Liquid Chromatography) Amide: Utilizes a polar stationary phase with a highly organic mobile phase (e.g., 90% Acetonitrile). Retention is driven by the partitioning of the polar analyte into a water-enriched layer immobilized on the stationary phase surface.

Experimental Performance Data

Conditions: 1.0 mL/min flow rate, 254 nm UV detection. Mobile phase optimized per column chemistry (Reversed-Phase: 0.1% TFA in Water/MeCN; HILIC: 10mM Ammonium Formate pH 3.0 in MeCN/Water).

Column Chemistry	Retention Factor ( k′ )	Tailing Factor ( Tf​ )	Resolution ( Rs​ ) from Impurity	Theoretical Plates ( N )	Verdict
Standard C18	0.8	2.15	1.1	4,500	Unacceptable: Poor retention, severe tailing.
Polar-Embedded C18	2.4	1.20	2.8	11,200	Acceptable: Good peak shape, moderate retention.
HILIC (Amide)	4.5	1.05	3.5	14,500	Optimal : Excellent retention, sharp peaks.

Fig 1: Chromatographic method development workflow for polar, basic amines.

Step-by-Step Validation Protocol (ICH Q2(R2) Compliant)

Having selected the HILIC method, it must be rigorously validated. The recently updated ICH Q2(R2) guidelines (effective June 2024) emphasize a lifecycle approach to analytical procedures, integrating risk management and robustness directly into the validation framework [2].

To ensure this protocol acts as a self-validating system, every sequence must begin with a System Suitability Test (SST) utilizing a known resolution mixture, and utilize bracketing standards to monitor instrument drift.

Step 1: Specificity & Selectivity

Causality: Ensures the method can unambiguously assess the analyte in the presence of expected impurities (e.g., starting materials, regioisomers, and degradation products).

• Prepare separate solutions of the blank (diluent), placebo (if applicable), pure 3-Azabicyclo[3.1.0]hexane-1-carbonitrile standard, and known impurities.

• Inject each solution and evaluate the chromatograms.

• Acceptance Criteria: No interfering peaks from the blank or placebo at the retention time of the main peak. The resolution ( Rs​ ) between the main peak and the closest eluting impurity must be ≥1.5 . Peak purity analysis via Photodiode Array (PDA) must show a purity angle < purity threshold.

Step 2: Linearity and Range

Causality: Demonstrates that the detector response is directly proportional to the concentration of the analyte within a specified working range.

• Prepare a stock solution of the reference standard.

• Perform serial dilutions to create five concentration levels spanning 50% to 150% of the target analytical concentration (e.g., 50, 75, 100, 125, and 150 µg/mL).

• Inject each level in triplicate. Plot the peak area against concentration and perform least-squares linear regression.

• Acceptance Criteria: The correlation coefficient ( R2 ) must be ≥0.999 . The y-intercept should be ≤2.0% of the target concentration response.

Step 3: Accuracy and Precision (Repeatability)

Causality: Proves the method yields results close to the true value (accuracy) and does so consistently across multiple preparations (precision).

• Precision: Prepare six independent sample solutions at the 100% target concentration. Inject each once. Calculate the % Relative Standard Deviation (%RSD) of the assay results.

• Accuracy: Prepare spiked samples at three levels (80%, 100%, 120%) in triplicate (9 determinations total).

• Acceptance Criteria: For precision, %RSD must be ≤2.0% . For accuracy, the mean recovery at each level must fall between 98.0% and 102.0%.

Step 4: Robustness via Design of Experiments (DoE)

Causality: Validates that minor, deliberate variations in method parameters do not compromise data integrity, satisfying ICH Q2(R2) requirements for lifecycle reliability [3].

• Utilize a Plackett-Burman DoE matrix to simultaneously test variations in:

  • Flow rate ( ±0.1 mL/min)

  • Column temperature ( ±2 °C)

  • Mobile phase buffer concentration ( ±2 mM)

  • Organic modifier ratio ( ±2% )

• Evaluate the impact on critical method attributes (CMAs): Retention time, Resolution, and Tailing factor.

• Acceptance Criteria: System suitability criteria must be met across all DoE conditions. Rs​ must remain >1.5 .

Fig 2: Sequential workflow for ICH Q2(R2) analytical method validation.

Conclusion

For highly polar, basic intermediates like 3-Azabicyclo[3.1.0]hexane-1-carbonitrile, standard reversed-phase chromatography is fundamentally mismatched to the molecule's physicochemical properties. By transitioning to a HILIC mechanism, analysts can bypass silanol-induced peak tailing and achieve superior retention. Validating this optimized method strictly against ICH Q2(R2) guidelines ensures long-term ruggedness, regulatory compliance, and absolute confidence in purity data.

References

• European Medicines Agency (EMA). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (2024). Available at:[Link]

• European Pharmaceutical Review. Validation of analytical procedures – ICH Q2(R2). (2024). Available at:[Link]

• International Council for Harmonisation (ICH). ICH Harmonised Guideline: Validation of Analytical Procedures Q2(R2). (2023). Available at:[Link]